Cas no 23599-53-3 (2-[14-(2-Icosylcyclopropyl)tetradecyl]-β-hydroxy-α-tetracosylcyclopropanehexadecanoic acid)

• Product Name: 2-[14-(2-Icosylcyclopropyl)tetradecyl]-β-hydroxy-α-tetracosylcyclopropanehexadecanoic acid
• CAS No: 23599-53-3
• MF: C₈₀H₁₅₆O₃
• MW: 1166.09286689758
• CID: 271218
• Update Time: 2023-11-19

2-[14-(2-Icosylcyclopropyl)tetradecyl]-β-hydroxy-α-tetracosylcyclopropanehexadecanoic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopropanehexadecanoicacid, 2-[14-(2-eicosylcyclopropyl)tetradecyl]-b-hydroxy-a-tetracosyl- (9CI)
• 2-[14-(2-Icosylcyclopropyl)tetradecyl]-β-hydroxy-α-tetracosylcyclopropanehexadecanoic acid
• Hexacosanoicacid, 2-[14-[2-[14-(2-eicosylcyclopropyl)tetradecyl]cyclopropyl]-1-hydroxytetradecyl]-(8CI)
• Hominomycolic acid I
• CID 101603289
• 2-[1-hydroxy-14-[2-[14-(2-icosylcyclopropyl)tetradecyl]cyclopropyl]tetradecyl]hexacosanoic acid
• Cyclopropanehexadecanoic acid, 2-[14-(2-eicosylcyclopropyl)tetradecyl]-β-hydroxy-α-tetracosyl- (9CI)

• Inchi： 1S/C80H156O3/c1-3-5-7-9-11-13-15-17-19-21-23-24-25-26-28-30-32-40-46-52-58-64-70-78(80(82)83)79(81)71-65-59-53-47-41-35-39-45-51-57-63-69-77-73-76(77)68-62-56-50-44-38-34-33-37-43-49-55-61-67-75-72-74(75)66-60-54-48-42-36-31-29-27-22-20-18-16-14-12-10-8-6-4-2/h74-79,81H,3-73H2,1-2H3,(H,82,83)
• InChI Key： YNNVAJDZWYLBAO-UHFFFAOYSA-N
• SMILES： OC(C(C(=O)O)CCCCCCCCCCCCCCCCCCCCCCCC)CCCCCCCCCCCCCC1CC1CCCCCCCCCCCCCCC1CC1CCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 1165.205
• Monoisotopic Mass: 1165.205
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 83
• Rotatable Bond Count: 73
• Complexity: 1260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5

Experimental Properties

• Density: 0.889±0.06 g/cm3(Predicted)
• Boiling Point: 1012.8±48.0 °C(Predicted)
• pka: 4.41±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Very long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Very long-chain fatty acids